![molecular formula C6H12N2O B8269928 Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis- CAS No. 138027-03-9](/img/structure/B8269928.png)
Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis-” is a type of heterocyclic compound . It is an important intermediate for the synthesis of various derivatives . It is also known as “cis-Octahydro-1H-pyrrolo[3,4-b]pyridine” and has the molecular formula C7H14N2 .
Synthesis Analysis
The synthesis of “Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis-” involves several steps. A novel synthesis method for cis-octahydropyrrolo [3,2-b]pyrrole has been described, which mainly solves the technical problems that raw materials are expensive, reaction conditions are harsh, and a large number of isomers are generated through ring closure in the conventional cis-octahydropyrrolo [3,2-b]pyrrole preparation process .Molecular Structure Analysis
The molecular structure of “Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis-” is characterized by a pyrrole and a pyridine ring . The molecular weight is 126.2 Da and the monoisotopic mass is 126.115700 Da .Chemical Reactions Analysis
The chemical reactions involving “Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis-” are complex and involve multiple steps. The enzyme selectively hydrolyses the isomer (2R,3S) providing the intermediate of formula (X), which can be divided from the mixture and isolated by solubilization with a base and reprecipitation or isolation in the presence of an acid, according to conventional methods .Physical And Chemical Properties Analysis
“Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis-” is a colorless to orange solid or liquid . It has a molecular weight of 126.2 Da and a monoisotopic mass of 126.115700 Da .Safety and Hazards
“Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis-” is classified as a serious eye damage, Category 1 . It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure . In case of contact, rinse thoroughly with plenty of water for at least 15 minutes and consult a physician .
Future Directions
properties
CAS RN |
138027-03-9 |
---|---|
Product Name |
Pyrrolo[3,4-b]-1,4-oxazine, octahydro-, cis- |
Molecular Formula |
C6H12N2O |
Molecular Weight |
128.17 g/mol |
IUPAC Name |
(4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b][1,4]oxazine |
InChI |
InChI=1S/C6H12N2O/c1-2-9-6-4-7-3-5(6)8-1/h5-8H,1-4H2/t5-,6+/m1/s1 |
InChI Key |
UMIZTIYZNFUATK-RITPCOANSA-N |
Isomeric SMILES |
C1CO[C@H]2CNC[C@H]2N1 |
Canonical SMILES |
C1COC2CNCC2N1 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.